Cas no 5669-14-7 (2,2-Dimethyl-3-phenylpropanoic acid)

2,2-Dimethyl-3-phenylpropanoic acid structure
5669-14-7 structure
Product Name:2,2-Dimethyl-3-phenylpropanoic acid
CAS No:5669-14-7
MF:C11H14O2
MW:178.227663516998
MDL:MFCD01722147
CID:859299
PubChem ID:21880
Update Time:2025-04-19

2,2-Dimethyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-3-phenylpropanoic acid
    • 2,2-dimethyl-3-phenylpropionic acid
    • 2,2-Dimethyl-3-phenyl-propionsaeure
    • a,a-Dimethyl-benzenepropanoic acid
    • Benzyldimethylacetic acid
    • alpha,alpha-Dimethylhydrocinnamic acid
    • alpha,alpha-Dimethylbenzenepropanoic acid
    • Benzenepropanoic acid, alpha,alpha-dimethyl-
    • BQHWATVEWGHHHF-UHFFFAOYSA-N
    • HYDROCINNAMIC ACID, alpha,alpha-DIMETHYL-
    • Benzenepropanoic acid, alpha,alpha-dimethyl- (9CI)
    • 2,2-Dimethyl-3-phenylpropionicAcid
    • SBB089434
    • .beta.,.beta.-dimethylbenzenepropionic acid
    • DA-04812
    • 2,2-dimethyl-3-phenylpropanoicacid
    • CCG-357597
    • ALBB-029469
    • MFCD01722147
    • SCHEMBL517462
    • F14643
    • F2147-6114
    • EN300-80388
    • AKOS010876124
    • SY045932
    • 2 pound not2-Dimethyl-3-phenylpropanoic acid
    • AQ-917/42754496
    • CS-W001040
    • Z995179618
    • DTXSID90205249
    • BRN 1943807
    • 5669-14-7
    • DS-1834
    • AB92701
    • MDL： MFCD01722147
    • Inchi： 1S/C11H14O2/c1-11(2,10(12)13)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,13)
    • InChI Key： BQHWATVEWGHHHF-UHFFFAOYSA-N
    • SMILES： OC(C(C)(C)CC1C=CC=CC=1)=O
    • BRN： 1943807

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.6

Experimental Properties

  • Boiling Point: 288.3℃ at 760 mmHg
  • PSA: 37.30000
  • LogP: 2.33990

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2,2-Dimethyl-3-phenylpropanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5669-14-7)2,2-Dimethyl-3-phenylpropanoic acid
Order Number:A869869
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:20
Price ($):366.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5669-14-7)2,2-Dimethyl-3-phenylpropanoic acid
A869869
Purity:99%
Quantity:5g
Price ($):366.0
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